Cas no 104261-69-0 (Phosphonic acid,P,P'-[1-hydroxy-3-(3-pyridinyl)propylidene]bis-)
104261-69-0 structure
Product Name:Phosphonic acid,P,P'-[1-hydroxy-3-(3-pyridinyl)propylidene]bis-
CAS No:104261-69-0
MF:C8H13NO7P2
MW:297.138844251633
CID:160434
PubChem ID:128523
Update Time:2025-04-19
Phosphonic acid,P,P'-[1-hydroxy-3-(3-pyridinyl)propylidene]bis- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P,P'-[1-hydroxy-3-(3-pyridinyl)propylidene]bis-
- (1-hydroxy-1-phosphono-3-pyridin-3-ylpropyl)phosphonic acid
- (1-Hydroxy-3-(3-pyridinyl)propylidene)bisphosphonic acid
- [1-Hydroxy-3-(3-pyridinyl)propylidene]bis[phosphonic acid]
- 1-hydroxy-3-(3-pyridyl)propylidene-1,1-bisphosphonic acid
- 3-(3-pyridyl)-1-hydroxy-propane-1,1-bisphosphonate
- 3-(3-Pyridyl)-1-hydroxypropylidene bisphosphonic acid
- AC1L2TXU
- CHEBI:184310
- CHEMBL293522
- DNC000740
- Homorisedronate
- NE 58051
- NE-58051
- BDBM50098382
- UNII-PLW2TN7B39
- (1-Hydroxy-1-phosphono-3-pyridin-3-yl-propyl)-phosphonic acid(NE58051,homorisedronate)
- ILROXFQHACCDLA-UHFFFAOYSA-N
- [1-hydroxy-1-phosphono-3-(pyridin-3-yl)propyl]phosphonic acid
- Phosphonic acid, P,P'-[1-hydroxy-3-(3-pyridinyl)propylidene]bis-
- 1-hydroxy-3-(pyridin-3-yl)propane-1,1-diyldiphosphonic acid
- Q27461202
- P,P'-[1-Hydroxy-3-(3-pyridinyl)propylidene]bis[phosphonic acid]
- SCHEMBL8710665
- DTXSID70146363
- 3-(3-hydrogen phosphonato-3-hydroxy-3-phosphonatopropyl)pyridin-1-ium
- [1-hydroxy-3-(pyridin-3-yl)propane-1,1-diyl]bis(phosphonic acid)
- HRX
- PLW2TN7B39
- NE-058051
- (1-OXIDANYL-1-PHOSPHONO-3-PYRIDIN-3-YL-PROPYL)PHOSPHONIC ACID
- 104261-69-0
- 3-(3-Hydroxy-3,3-bis-phosphono-propyl)-pyridinium
- (1-Hydroxy-1-phosphono-3-pyridin-3-yl-propyl)-phosphonic acid
- Phosphonic acid, (1-hydroxy-3-(3-pyridinyl)propylidene)bis-
-
- Inchi: 1S/C8H13NO7P2/c10-8(17(11,12)13,18(14,15)16)4-3-7-2-1-5-9-6-7/h1-2,5-6,10H,3-4H2,(H2,11,12,13)(H2,14,15,16)
- InChI Key: ILROXFQHACCDLA-UHFFFAOYSA-N
- SMILES: P(C(CCC1C=NC=CC=1)(O)P(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 297.01679
- Monoisotopic Mass: 297.01672575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 148Ų
Experimental Properties
- PSA: 148.18
Phosphonic acid,P,P'-[1-hydroxy-3-(3-pyridinyl)propylidene]bis- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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